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Compound of Interest

Compound Name: Antibacterial agent 31

Cat. No.: B13910116 Get Quote

Essential Safety and Handling Guide for
Antibacterial Agent 31
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Antibacterial Agent 31 (CAS No.: 2719842-14-3). The following information is synthesized

from the product's Safety Data Sheet (SDS) to ensure the safe handling and use of this

compound in a laboratory setting.

Hazard Identification and Classification
Antibacterial Agent 31 is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Product Details:

Synonyms: Not available

Formula: C13H12Cl2N2O3S[1]
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Molecular Weight: 347.22[1]

Personal Protective Equipment (PPE) and Handling
Strict adherence to PPE protocols is mandatory to ensure personal safety and prevent

contamination. The use of specific PPE is determined by a risk assessment of the procedures

being performed.

Recommended Personal Protective Equipment
PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects eyes from splashes of

the chemical.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).
Prevents skin contact.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

procedures that generate dust

or aerosols.

Avoids inhalation of dust or

aerosols.

Safe Handling Workflow
The following diagram outlines the standard operating procedure for handling Antibacterial
Agent 31.
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Safe Handling Workflow for Antibacterial Agent 31
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Caption: Standard procedure for handling Antibacterial Agent 31.
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Emergency Procedures
Immediate and appropriate response to accidental exposure is critical. The following tables and

diagrams outline the first aid and spill response measures.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses. Immediately flush eyes

with large amounts of water, separating eyelids

to ensure adequate flushing. Seek immediate

medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Relocate to fresh air immediately. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation. Seek medical attention.[1]

Ingestion

Wash out mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[1]

Accidental Release and Spill Cleanup
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.
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Spill Response Protocol
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Caption: Step-by-step procedure for cleaning up a spill of Antibacterial Agent 31.

Spill Cleanup Details:

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas and ensure adequate ventilation.[1]
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Environmental Precautions: Prevent further leakage or spillage. Keep the product away from

drains and water courses.[1]

Containment and Cleanup: Absorb solutions with a finely-powdered liquid-binding material

(e.g., diatomite, universal binders). Decontaminate surfaces and equipment by scrubbing

with alcohol. Dispose of contaminated material according to regulations.[1]

Storage and Disposal
Proper storage and disposal are crucial to maintain the integrity of the agent and to protect the

environment.

Storage Conditions
Form Storage Temperature Conditions

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition.[1]

In Solvent -80°C

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight

and sources of ignition.[1]

Disposal Plan
Dispose of the substance and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[1] Avoid release to the environment.[1] Collect any

spillage.[1] It is recommended to use a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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